Cas no 54411-61-9 (2-[(1S,2S,7R,10R,11S,13S,14S)-2,14-Dimethyl-13-tetracyclo[8.6.0.02,7.011,14]hexadecanyl]propan-2-ol)

2-[(1S,2S,7R,10R,11S,13S,14S)-2,14-Dimethyl-13-tetracyclo[8.6.0.02,7.011,14]hexadecanyl]propan-2-ol structure
54411-61-9 structure
Product Name:2-[(1S,2S,7R,10R,11S,13S,14S)-2,14-Dimethyl-13-tetracyclo[8.6.0.02,7.011,14]hexadecanyl]propan-2-ol
CAS No:54411-61-9
MF:C21H36O
MW:304.50994682312
CID:2670056
Update Time:2023-08-06

2-[(1S,2S,7R,10R,11S,13S,14S)-2,14-Dimethyl-13-tetracyclo[8.6.0.02,7.011,14]hexadecanyl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 20-Methyl-D(15)-nor-5α-pregnan-20-ol
    • 2-[(1S,2S,7R,10R,11S,13S,14S)-2,14-Dimethyl-13-tetracyclo[8.6.0.02,7.011,14]hexadecanyl]propan-2-ol
    • Inchi: 1S/C21H36O/c1-19(2,22)18-13-17-15-9-8-14-7-5-6-11-20(14,3)16(15)10-12-21(17,18)4/h14-18,22H,5-13H2,1-4H3/t14-,15-,16+,17+,18-,20+,21+/m1/s1
    • InChI Key: MTNYGAIVLYXPBL-IFQWWAKBSA-N
    • SMILES: OC(C)(C)[C@H]1C[C@H]2[C@@H]3CC[C@H]4CCCC[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 455
  • Topological Polar Surface Area: 20.2
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